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Compound of Interest

Compound Name: Yimitasvir

Cat. No.: B10857898

Application Notes and Protocols for Yimitasvir

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yimitasvir is a potent inhibitor of the hepatitis C virus (HCV) nonstructural protein 5A (NS5A).
[1][2] These application notes provide detailed protocols for the preparation of Yimitasvir stock
solutions for use in in vitro and cell-based assays. Adherence to these guidelines will ensure
solution stability and concentration accuracy, which are critical for reproducible experimental
results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Yimitasvir and its diphosphate salt
is provided in the table below. This information is essential for accurate preparation of stock
solutions and for understanding the behavior of the compound in experimental settings.
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o . Yimitasvir
Property Yimitasvir . Reference
Diphosphate

Molecular Formula C49H58N806 C49H64N8014P2 [11[3114115]
Molecular Weight 855.0 g/mol 1051.03 g/mol [3]
CAS Number 1959593-23-7 1959593-63-5 [3]

) White to off-white
Appearance Solid )
solid

100 mg/mL (95.14

Solubility in DMSO Not specified
mM)

Experimental Protocols

Protocol 1: Preparation of a 10 mM Yimitasvir
Diphosphate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Yimitasvir diphosphate in
dimethyl sulfoxide (DMSO). It is recommended to use freshly opened, anhydrous DMSO to
minimize hygroscopic effects which can impact solubility.

Materials:

 Yimitasvir diphosphate powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

» Pipettes and sterile filter tips
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Procedure:

e Weighing the Compound: Carefully weigh out the desired amount of Yimitasvir diphosphate
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 1.051 mg of Yimitasvir diphosphate (Molecular Weight: 1051.03
g/mol).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Yimitasvir diphosphate powder. For a 10 mM solution, if you weighed 1.051 mg, add 100 uL
of DMSO.

e Mixing: Vortex the solution vigorously until the compound is completely dissolved. If
precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid
dissolution.

 Sterilization (Optional): If required for your specific application (e.g., cell culture
experiments), the stock solution can be sterilized by passing it through a 0.22 um syringe
filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots under the
following conditions:

o -80°C for up to 6 months
o -20°C for up to 1 month

Note: Always seal storage containers tightly and protect them from moisture.

Protocol 2: Preparation of Working Solutions

For in vivo or cell-based experiments, the concentrated stock solution will need to be diluted to
a final working concentration. The following are examples of how to prepare working solutions.

Example Dilution for Cell-Based Assays:

To prepare a 10 uM working solution from a 10 mM stock solution, perform a 1:1000 dilution.
For example, add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium. Mix
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thoroughly by gentle pipetting before adding to the cells.
Example Formulation for In Vivo Studies:

For a 2.5 mg/mL working solution, a specific formulation may be required to ensure solubility
and bioavailability. One such formulation is:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

To prepare 1 mL of this working solution, you would start with a more concentrated DMSO
stock (e.g., 25 mg/mL). Then, add 100 pL of the 25 mg/mL DMSO stock to 400 uL of PEG300
and mix. Add 50 pL of Tween-80 and mix again. Finally, add 450 uL of saline to reach a final
volume of 1 mL. It is recommended to prepare such working solutions fresh on the day of use.

Visualizations

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation of Yimitasvir Stock Solution
1. Weigh Yimitasvir
diphosphate powder

2. Add anhydrous DMSO

'

3. Vortex and/or sonicate
to dissolve

4. Aliquot into
single-use vials

G. Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing a Yimitasvir stock solution.
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General Experimental Workflow using Yimitasvir Stock Solution
Prepare Yimitasvir
stock solution (e.g., 10 mM in DMSO)

'
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'
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Yimitasvir working solution

Incubate for
defined period

Perform downstream assay
(e.g., cytotoxicity, viral replication)

Analyze results

Click to download full resolution via product page

Caption: General workflow for a cell-based assay using Yimitasvir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. Yimitasvir | C49H58N806 | CID 121427236 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. GSRS [precision.fda.gov]

e 5. GSRS [gsrs.ncats.nih.gov]

 To cite this document: BenchChem. [How to prepare Yimitasvir stock solutions for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857898#how-to-prepare-yimitasvir-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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